Cas no 114698-06-5 (Ethanedione, bis(2-thiazolyl)-)

Ethanedione, bis(2-thiazolyl)- structure
114698-06-5 structure
Product Name:Ethanedione, bis(2-thiazolyl)-
CAS No:114698-06-5
MF:C8H4N2O2S2
MW:224.259558677673
CID:1202698
PubChem ID:85552820
Update Time:2025-07-30

Ethanedione, bis(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanedione, bis(2-thiazolyl)-
    • 1,2-bis(1,3-thiazol-2-yl)ethane-1,2-dione
    • 114698-06-5
    • 1,2-di(thiazol-2-yl)ethane-1,2-dione
    • Inchi: 1S/C8H4N2O2S2/c11-5(7-9-1-3-13-7)6(12)8-10-2-4-14-8/h1-4H
    • InChI Key: LAZLJTVFJQQPSX-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C(C(C1=NC=CS1)=O)=O

Computed Properties

  • Exact Mass: 223.97141972g/mol
  • Monoisotopic Mass: 223.97141972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 116Ų

Ethanedione, bis(2-thiazolyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1758099-1g
1,2-Di(thiazol-2-yl)ethane-1,2-dione
114698-06-5 95%
1g
¥6728.00 2024-08-09
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen